Cas no 1794883-94-5 (({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate)

• Product Name: ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate
• CAS No: 1794883-94-5
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5324835
• Update Time: 2025-07-17

({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-((2-(trifluoromethyl)benzyl)amino)ethyl 2-methoxybenzoate
• 2-oxo-2-{[2-(trifluoromethyl)benzyl]amino}ethyl 2-methoxybenzoate
• STL195050
• [2-oxo-2-[[2-(trifluoromethyl)phenyl]methylamino]ethyl] 2-methoxybenzoate
• ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate

• Inchi： 1S/C18H16F3NO4/c1-25-15-9-5-3-7-13(15)17(24)26-11-16(23)22-10-12-6-2-4-8-14(12)18(19,20)21/h2-9H,10-11H2,1H3,(H,22,23)
• InChI Key： CDHASARZKIKWOU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CNC(COC(C1C=CC=CC=1OC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 484
• XLogP3: 3.5
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate

Recent Advances in the Study of ({[2-(Trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-Methoxybenzoate (CAS: 1794883-94-5)

In recent years, the compound ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate (CAS: 1794883-94-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and carbamoyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent in vitro studies have demonstrated its efficacy in modulating the activity of certain proteases and kinases, which are critical targets in the treatment of inflammatory and neoplastic diseases. The presence of the trifluoromethyl group has been particularly noted for its ability to enhance the compound's binding affinity and metabolic stability, making it a valuable candidate for further drug development.

Another significant advancement has been the optimization of the synthetic route for ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate. Researchers have developed a more efficient and scalable method that reduces the number of steps and improves overall yield. This breakthrough is expected to facilitate large-scale production and accelerate preclinical studies. The synthetic approach involves a series of carefully controlled reactions, including the introduction of the carbamoyl moiety and the subsequent esterification with 2-methoxybenzoic acid.

Pharmacokinetic studies have also provided valuable insights into the compound's behavior in biological systems. Preliminary data indicate favorable absorption and distribution profiles, with moderate plasma protein binding and minimal off-target effects. These findings suggest that ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate could be a viable candidate for oral administration, although further in vivo studies are needed to confirm its safety and efficacy.

In conclusion, the latest research on ({[2-(trifluoromethyl)phenyl]methyl}carbamoyl)methyl 2-methoxybenzoate (CAS: 1794883-94-5) highlights its potential as a versatile and effective therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms, optimize its properties, and explore its applications in various disease models. The compound's unique structural features and promising pharmacological profile make it a compelling subject for future research in the chemical biology and pharmaceutical fields.